![molecular formula C14H26N2O5S B7351145 N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide](/img/structure/B7351145.png)
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide
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Overview
Description
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide, also known as MS-245, is a novel small molecule that has been developed as a potential therapeutic agent for various diseases. This compound has gained significant attention in the scientific community due to its unique chemical structure and promising pharmacological properties.
Mechanism of Action
The mechanism of action of N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide involves the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is a multifunctional kinase that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by this compound leads to the activation of the Wnt/β-catenin signaling pathway, which regulates cell growth and differentiation. Activation of this pathway has been shown to have therapeutic potential in various diseases.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurological disorders, this compound has been found to enhance cognitive function and improve memory retention.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide is its high purity and yield, which makes it a suitable candidate for further research. Additionally, this compound has been found to have low toxicity and high stability, which makes it a safe and reliable compound for use in lab experiments. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research and development of N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide. One potential direction is the investigation of its therapeutic potential in other diseases such as diabetes, cardiovascular disease, and autoimmune disorders. Additionally, further research is needed to elucidate the precise mechanism of action of this compound and its downstream effects on cellular processes. Furthermore, the development of more efficient synthesis methods and novel formulations of this compound could enhance its therapeutic potential and broaden its applications in various fields.
Synthesis Methods
The synthesis of N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide involves a multi-step process that starts with the condensation of 4-methoxy-3-methylphenol with (R)-glycidyl butyrate to obtain the intermediate product. This intermediate is then reacted with piperidine-4-sulfonic acid to form the final product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it a suitable candidate for further research.
Scientific Research Applications
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide has been investigated for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Studies have shown that this compound has anti-inflammatory properties that can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor that plays a crucial role in inflammation. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurological disorders, this compound has been shown to enhance cognitive function and improve memory retention in animal models.
properties
IUPAC Name |
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(1-methylsulfonylpiperidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O5S/c1-20-13-5-8-21-10-12(13)15-14(17)9-11-3-6-16(7-4-11)22(2,18)19/h11-13H,3-10H2,1-2H3,(H,15,17)/t12-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZMFJQHQNVRGQV-CHWSQXEVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCOCC1NC(=O)CC2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCOC[C@H]1NC(=O)CC2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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